Cas no 1427010-29-4 (5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole)

5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole is a brominated pyrazole derivative featuring a 3-methylbenzyl substituent at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom at the 5-position enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The 3-methylbenzyl group contributes to increased lipophilicity, potentially improving bioavailability in drug design. Its stable pyrazole core ensures compatibility with a range of reaction conditions, making it suitable for scaffold diversification. This compound is typically handled under inert conditions due to its sensitivity to moisture and air.
5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole structure
1427010-29-4 structure
Product Name:5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole
CAS No:1427010-29-4
MF:C11H11BrN2
MW:251.122441530228
CID:5150590
Update Time:2025-06-08

5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole
    • 1H-Pyrazole, 5-bromo-1-[(3-methylphenyl)methyl]-
    • Inchi: 1S/C11H11BrN2/c1-9-3-2-4-10(7-9)8-14-11(12)5-6-13-14/h2-7H,8H2,1H3
    • InChI Key: TXBIKHKCGXWSSN-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC(C)=C2)C(Br)=CC=N1

5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM503889-1g
5-Bromo-1-(3-methylbenzyl)-1H-pyrazole
1427010-29-4 97%
1g
$593 2022-06-13

Additional information on 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole

Introduction to 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole (CAS No. 1427010-29-4)

5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole, with the CAS number 1427010-29-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound has garnered attention due to its versatile applications in drug discovery and molecular biology. The unique structural features of this molecule, including its bromine substituent and methyl-benzyl side chain, make it a valuable scaffold for developing novel therapeutic agents.

The pyrazole core of 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole is a well-known pharmacophore that exhibits a wide range of biological activities. Pyrazole derivatives have been extensively studied for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The bromine atom at the 5-position and the 3-methyl-benzyl group at the 1-position contribute to the compound's reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole structure has been explored as a lead compound in several high-throughput screening campaigns to identify new drugs. Its ability to modulate enzyme activity and receptor binding makes it a promising candidate for further development.

One of the most intriguing aspects of this compound is its potential application in oncology research. Studies have shown that pyrazole derivatives can inhibit the activity of kinases, which are often overexpressed in cancer cells. The bromine substituent enhances the compound's ability to interact with tyrosine kinase domains, making it an effective tool for studying kinase inhibition mechanisms. Additionally, the 3-methyl-benzyl group provides steric hindrance that can optimize binding affinity to target proteins.

The synthesis of 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of pyrazole derivatives followed by functionalization with the 3-methyl-benzyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

The pharmacological properties of this compound have been investigated in various preclinical models. Preliminary studies suggest that it exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, its ability to modulate immune cell signaling pathways makes it a potential candidate for treating autoimmune diseases. These findings highlight the therapeutic potential of 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole in human health.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique electronic properties of pyrazole derivatives make them suitable for use in organic semiconductors and light-emitting diodes (LEDs). The bromine substituent can be used as a handle for further functionalization, allowing researchers to tailor the material properties for specific applications.

The future directions for research on 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole include exploring its interactions with other biological targets and optimizing its pharmacokinetic profile. Advances in computational chemistry and molecular modeling are expected to accelerate the discovery of new derivatives with enhanced therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration among chemists, biologists, and clinicians. The study of compounds like 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole underscores the importance of basic research in advancing medical science. By understanding the structural and functional relationships between molecules and biological systems, researchers can develop more effective treatments for human diseases.

In conclusion, 5-Bromo-1-(3-methyl-benzyl)-1H-pyrazole (CAS No. 1427010-29-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for drug discovery and molecular research. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in developing innovative therapies.

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